Cas no 5279-03-8 (2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one
• CAS No: 5279-03-8
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD02024810
• CID: 4460330
• PubChem ID: 12637165
• Update Time: 2025-08-03

2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-4(5H)-one, 6,7-dihydro-2-methyl-
• 2-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-4-ONE
• 2-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-4-ONE(WXC07732)
• DTXSID70505214
• 2-methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
• 2-Methyl-6,7-dihydro-1-benzothiophen-4(5H)-one
• EN300-254440
• 5279-03-8
• SCHEMBL2776823
• 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one

• MDL： MFCD02024810
• Inchi： 1S/C9H10OS/c1-6-5-7-8(10)3-2-4-9(7)11-6/h5H,2-4H2,1H3
• InChI Key： YLBYTFFQSQXGAK-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C(CCCC1=2)=O

Computed Properties

• Exact Mass: 166.04523611g/mol
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one

Comprehensive Guide to 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one (CAS No. 5279-03-8): Properties, Applications, and Industry Insights

2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one (CAS No. 5279-03-8) is a versatile heterocyclic compound with a unique structural framework combining a benzothiophene core and a tetrahydroketone moiety. This sulfur-containing organic compound has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis due to its distinctive electronic properties and molecular flexibility. The presence of both methyl substitution and ketone functionality makes it a valuable building block for designing complex molecules.

Recent advancements in drug discovery have highlighted the importance of benzothiophene derivatives like 5279-03-8 as privileged scaffolds. Computational studies reveal its potential as a pharmacophore in developing kinase inhibitors and GPCR modulators, aligning with current trends in targeted cancer therapies and neurodegenerative disease research. The compound's lipophilic character (LogP ~2.3) and moderate polarity make it particularly interesting for blood-brain barrier penetration studies—a hot topic in CNS drug development forums.

In material science applications, the electron-rich thiophene ring of 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one contributes to its utility in organic semiconductors and conductive polymers. Researchers are exploring its incorporation into OLED materials and organic photovoltaic cells, capitalizing on its stable radical formation capability. These applications resonate with growing market demand for flexible electronics and sustainable energy solutions—frequently searched terms in scientific databases.

The synthetic versatility of CAS 5279-03-8 is demonstrated by its participation in various name reactions including Friedel-Crafts acylation and Mannich reactions. Its α,β-unsaturated ketone moiety allows for selective functionalization at multiple positions, making it a favorite among medicinal chemists designing structure-activity relationship (SAR) studies. Analytical characterization typically shows distinctive NMR peaks at 2.1 ppm (methyl protons) and 1700 cm^-1 in FT-IR spectra (carbonyl stretch).

Environmental and green chemistry considerations have prompted investigations into sustainable production methods for benzothiophene ketones. Recent patents describe catalytic hydrogenation approaches using biodegradable solvents, addressing industry concerns about carbon footprint reduction—a trending topic in chemical manufacturing. The compound's stability profile (decomposition >250°C) makes it suitable for high-temperature applications while maintaining compliance with REACH regulations.

From a commercial perspective, 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one serves as a key intermediate for flavor and fragrance compounds, particularly in creating woody-amber olfactory notes. This application aligns with consumer demand for synthetic aroma chemicals in personal care products. Quality specifications typically require ≥98% purity by HPLC analysis, with strict control of isomeric impurities that could affect downstream performance.

Emerging research explores the compound's potential in agrochemical formulations, where its systemic activity may enhance pesticide efficacy. However, this application requires careful evaluation of ecotoxicological profiles—a subject of increasing regulatory focus. The scientific community continues to investigate novel derivatives through combinatorial chemistry approaches, frequently publishing structure-optimization strategies in QSAR modeling studies.

Handling and storage recommendations for 5279-03-8 emphasize protection from moisture-sensitive conditions and prolonged light exposure to maintain stability. Technical datasheets recommend inert atmosphere packaging for long-term storage, reflecting standard practices for oxygen-sensitive compounds. These protocols ensure consistent performance in multi-step syntheses where reagent quality critically impacts yields.

The global market for benzothiophene-based chemicals shows steady growth (CAGR ~5.8%), driven by pharmaceutical applications. Suppliers increasingly offer custom synthesis services for 5279-03-8 derivatives, catering to specialized research needs. Analytical challenges such as chiral separation of enantiomers continue to inspire method development in chromatographic techniques, particularly for creating single-isomer pharmaceuticals.

Future directions for 2-methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-one research include exploration of its metal-chelating properties for catalytic applications and investigation as a precursor for bioorthogonal chemistry probes. These cutting-edge applications position this compound at the intersection of multiple high-growth research fields, ensuring its continued relevance in both academic and industrial settings.